6-Ethoxy-1,3-benzothiazole-2-sulfonic acid
Catalog No.
S8331563
CAS No.
M.F
C9H9NO4S2
M. Wt
259.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
6-Ethoxy-1,3-benzothiazole-2-sulfonic acid
IUPAC Name
6-ethoxy-1,3-benzothiazole-2-sulfonic acid
Molecular Formula
C9H9NO4S2
Molecular Weight
259.3 g/mol
InChI
InChI=1S/C9H9NO4S2/c1-2-14-6-3-4-7-8(5-6)15-9(10-7)16(11,12)13/h3-5H,2H2,1H3,(H,11,12,13)
InChI Key
WEHHXQZMAJEYNL-UHFFFAOYSA-N
SMILES
CCOC1=CC2=C(C=C1)N=C(S2)S(=O)(=O)O
Canonical SMILES
CCOC1=CC2=C(C=C1)N=C(S2)S(=O)(=O)O
XLogP3
2.2
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
258.99730012 g/mol
Monoisotopic Mass
258.99730012 g/mol
Heavy Atom Count
16
Dates
Last modified: 01-05-2024
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